Cas no 1493205-46-1 (methyl 1-amino-4-ethylcycloheptane-1-carboxylate)

Methyl 1-amino-4-ethylcycloheptane-1-carboxylate is a specialized cycloheptane derivative featuring both amino and ester functional groups. Its unique structure, combining a seven-membered ring with an ethyl substituent and a carboxylate moiety, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the amino group enhances its reactivity, enabling its use in the preparation of more complex heterocyclic compounds. The ester functionality offers versatility for further derivatization, such as hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for the development of novel bioactive molecules due to its conformational flexibility and potential for stereochemical control.
methyl 1-amino-4-ethylcycloheptane-1-carboxylate structure
1493205-46-1 structure
Product Name:methyl 1-amino-4-ethylcycloheptane-1-carboxylate
CAS No:1493205-46-1
MF:C11H21NO2
MW:199.28994345665
CID:6474784
PubChem ID:65086008
Update Time:2025-05-21

methyl 1-amino-4-ethylcycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-amino-4-ethylcycloheptane-1-carboxylate
    • Cycloheptanecarboxylic acid, 1-amino-4-ethyl-, methyl ester
    • Inchi: 1S/C11H21NO2/c1-3-9-5-4-7-11(12,8-6-9)10(13)14-2/h9H,3-8,12H2,1-2H3
    • InChI Key: ALTSLVDQAVEKPG-UHFFFAOYSA-N
    • SMILES: C1(N)(C(OC)=O)CCCC(CC)CC1

Experimental Properties

  • Density: 0.970±0.06 g/cm3(Predicted)
  • Boiling Point: 262.7±23.0 °C(Predicted)
  • pka: 7.72±0.40(Predicted)

methyl 1-amino-4-ethylcycloheptane-1-carboxylate Pricemore >>

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Additional information on methyl 1-amino-4-ethylcycloheptane-1-carboxylate

Methyl 1-Amino-4-Ethylcycloheptane-1-Carboxylate: A Comprehensive Overview

Methyl 1-amino-4-ethylcycloheptane-1-carboxylate, identified by the CAS number 1493205-46-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cycloheptane ring with an amino group and an ethyl substituent, making it a versatile molecule for various applications.

The molecular structure of methyl 1-amino-4-ethylcycloheptane-1-carboxylate consists of a seven-membered cycloheptane ring, with an amino group (-NH2) and an ethyl group (-CH2CH3) attached at positions 1 and 4, respectively. The carboxylate group (-COO-) is also present at position 1, which is further esterified with a methyl group. This configuration provides the molecule with both rigidity and flexibility, enabling it to participate in diverse chemical reactions and interactions.

Recent studies have highlighted the potential of methyl 1-amino-4-ethylcycloheptane-1-carboxylate in drug design and development. Its structural features make it a promising candidate for use as a building block in the synthesis of bioactive compounds. For instance, the amino group can act as a nucleophile in various substitution reactions, while the cycloheptane ring offers a rigid framework that can be modified to introduce additional functional groups.

In terms of synthesis, methyl 1-amino-4-ethylcycloheptane-1-carboxylate can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high yields and purity. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

The applications of methyl 1-amino-4-ethylcycloheptane-1-carboxylate extend beyond pharmaceuticals. It has been explored for use in materials science, particularly in the development of advanced polymers and coatings. The molecule's ability to form hydrogen bonds and its compatibility with various polymerization techniques make it a valuable component in creating high-performance materials.

From an environmental perspective, researchers have investigated the biodegradability and eco-friendliness of methyl 1-amino-4-ethylcycloheptane-1-carboxylate. Studies suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental impact. This makes it an attractive option for sustainable chemical processes.

In conclusion, methyl 1-amino-4-ethylcycloheptane-1-carboxylate (CAS No. 1493205-46) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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